Cas no 93801-18-4 (N-(p-Aminophenethyl)spiperone)

• Product Name: N-(p-Aminophenethyl)spiperone
• CAS No: 93801-18-4
• Molecular Formula: C₃₁H₃₅N₄O₂F
• Molecular Weight: 514.6336
• CID: 806883
• PubChem ID: 125085

N-(p-Aminophenethyl)spiperone Properties

Names and Identifiers

• 1,3,8-Triazaspiro[4.5]decan-4-one,3-[2-(4-aminophenyl)ethyl]-8-[4-(4-fluorophenyl)-4-oxobutyl]-1-phenyl-
• N-(p-Aminophenethyl)spiperone
• 1,3,8-Triazaspiro[4.5]decan-4-one,3-[2-(4-aminophenyl)ethyl]-8-[4-(4-fluorophenyl)-4-oxobutyl]...
• 3-[2-(4-aminophenyl)ethyl]-8-[4-(4-fluorophenyl)-4-oxobutyl]-1-phenyl-1,3,8-triazaspiro[4.5]decan-4-one
• FALCARINDIOL
• [125I]-N-(p-Aminophenethyl)spiroperidol
• 3-<2'-(p-aminophenyl)ethyl>-8-<3'-(p-fluorobenzoyl)propyl>-4-oxo-1-phenyl-1,3,8-triazaspiro<4.5>decane
• N-(4-Aminophenethyl)spiperone
• N-(4-Aminophenethyl)spiroperidol
• N-(p-Aminophenethyl)spiroperidol
• NAPES
• NAPS
• FT-0661987
• Q27216279
• 1,3,8-Triazaspiro(4.5)decan-4-one, 3-(2-(4-aminophenyl)ethyl)-8-(4-(4-fluorophenyl)-4-oxobutyl)-1-phenyl-, (5Z,11alpha,13E,15R)-
• CHEBI:125669
• DTXSID70239663
• BRD-K91862102-001-01-3
• Flurbiprofen Acyl-?-D-glucuronide
• 93801-18-4

• InChIKey： OFOJSVPHSJPGKK-UHFFFAOYSA-N
• Inchi： InChI=1S/C31H35FN4O2/c32-26-12-10-25(11-13-26)29(37)7-4-19-34-21-17-31(18-22-34)30(38)35(20-16-24-8-14-27(33)15-9-24)23-36(31)28-5-2-1-3-6-28/h1-3,5-6,8-15H,4,7,16-23,33H2
• SMILES： C1CN(CCC12C(=O)N(CN2C3=CC=CC=C3)CCC4=CC=C(C=C4)N)CCCC(=O)C5=CC=C(C=C5)F

Computed Properties

• Exact Mass: 514.27400
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 9
• Monoisotopic Mass: 514.274
• Heavy Atom Count: 38
• Complexity: 779
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.9
• Topological Polar Surface Area: 69.9A^2

Experimental Properties

• LogP: 5.27640
• PSA: 69.88000
• Refractive Index: 1.653
• Boiling Point: 736.5°Cat760mmHg
• Melting Point: 106-108°C
• Flash Point: 399.2°C
• Color/Form: Grayish white to grayish white - yellow solid
• Density: 1.27